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Compound of Interest

3-Bromo-5-
Compound Name:
(dimethoxymethyl)pyridine

Cat. No. B175818

Disclaimer: Information regarding the physical and chemical properties of 3-Bromo-5-
(dimethoxymethyl)pyridine is not readily available in public literature and chemical
databases. This guide provides data and protocols for the closely related and structurally
similar compound, 3-Bromo-5-methoxypyridine, which can serve as a valuable reference point
for researchers, scientists, and drug development professionals. The methodologies and
properties described herein are for 3-Bromo-5-methoxypyridine and should be adapted and
verified for 3-Bromo-5-(dimethoxymethyl)pyridine.

Physical and Chemical Properties of 3-Bromo-5-
methoxypyridine

The following table summarizes the key physical and chemical properties of 3-Bromo-5-
methoxypyridine (CAS RN: 50720-12-2).
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Property Value Source(s)

Molecular Formula CeHeBrNO [1112]

Molecular Weight 188.02 g/mol [1]

Appearance Crystalline or fused solid

Melting Point 31-35 °C (lit.) [31[4][5]16]

Assay >97% (5]

SMILES COclcnce(Br)cl [2]

inChi 1S/C6H6BrNO/c1-9-6-2-5(7)3-
8-4-6/h2-4H,1H3

InChi Key FZWUIWQMJIFAWJW- 2]

UHFFFAOYSA-N

Synthesis of 3-Bromo-5-methoxypyridine

The most common synthetic route to 3-Bromo-5-methoxypyridine involves the nucleophilic
substitution of a bromine atom in 3,5-dibromopyridine with a methoxy group.[7] This reaction is
typically performed using sodium methoxide in a polar aprotic solvent such as N,N-
dimethylformamide (DMF).[7][8]

Experimental Protocol: Synthesis via Nucleophilic
Substitution

This protocol is based on established laboratory procedures for the synthesis of 3-Bromo-5-
methoxypyridine.[7][8]

Materials:
e 3,5-Dibromopyridine
e Sodium pellets or Sodium Hydride (60% dispersion in mineral oil)

e Methanol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/3-bromo-5-methoxypyridine-50720-12-2
https://www.thermofisher.com/order/catalog/product/H27728.06
https://www.scbt.com/p/3-bromo-5-methoxypyridine-50720-12-2
https://www.longkechem.com/product/3-bromo-5-methoxypyridine/
https://www.chemsrc.com/en/cas/50720-12-2_756299.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/631817
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1119527.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/631817
https://www.thermofisher.com/order/catalog/product/H27728.06
https://www.thermofisher.com/order/catalog/product/H27728.06
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Synthesis_of_3_Bromo_5_methoxypyridine.pdf
https://www.chemicalbook.com/synthesis/3-bromo-5-methoxypyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e N,N-Dimethylformamide (DMF), dry

o Toluene

o Diethyl ether

e Brine (saturated agueous NaCl solution)
e Anhydrous Sodium Sulfate (NazSOa)

e Ice

Procedure:

o Preparation of Sodium Methoxide:

o Method A (from Sodium Pellets): Under anhydrous conditions, carefully add sodium pellets
(4.7 g, 0.20 mol) portion-wise to methanol (180 mL). After the sodium has completely
reacted, evaporate the solution to dryness. To ensure complete removal of water,
azeotropically distill the residue with toluene (100 mL) and concentrate under reduced
pressure.[7][8]

o Method B (from Sodium Hydride): In a reaction vessel, suspend 60% sodium hydride in
mineral oil (11.4 g, 285 mmol) in dry DMF (450 mL). Carefully add methanol (11.5 mL, 285
mmol) at room temperature. Heat the resulting solution to 60°C.[7][8]

e Reaction:

o To the prepared sodium methoxide in dry DMF (130 mL for Method A), add 3,5-
dibromopyridine (32 g, 135 mmol for Method A; 45 g, 190 mmol for Method B).[7][8]

o Heat the reaction mixture. Recommended conditions vary from 70°C for 4 hours to 90°C
for 1 hour.[7][8]

e Work-up and Purification:

o For Precipitation (Method A): After the reaction is complete, cool the mixture to room
temperature. Slowly pour the reaction mixture into an ice/water mixture (300 g) to
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precipitate the product. Collect the solid by filtration and dry under reduced pressure.[7][8]

o For Extraction (Method B): Cool the reaction mixture to room temperature and dilute with
water (50 mL). Extract the product with diethyl ether (3 x 50 mL). Combine the organic
layers, wash with brine, and dry over anhydrous Na=SOa. Filter and concentrate the

solvent in vacuo.[7][8]

o Purification:

o The crude product can be further purified by silica gel chromatography, eluting with a
mixture of ethyl acetate and hexane (e.g., 5-10% ethyl acetate in hexane).[8]

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 3-Bromo-5-

methoxypyridine.
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Workflow for 3-Bromo-5-methoxypyridine Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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